Cas no 14743-58-9 (Cyclopropanone,2,3-bis(1,1-dimethylethyl)-, (2R,3R)-rel-)

Cyclopropanone,2,3-bis(1,1-dimethylethyl)-, (2R,3R)-rel- structure
14743-58-9 structure
Product Name:Cyclopropanone,2,3-bis(1,1-dimethylethyl)-, (2R,3R)-rel-
CAS No:14743-58-9
MF:C11H20O
MW:168.275903701782
CID:224954
PubChem ID:139823
Update Time:2025-04-19

Cyclopropanone,2,3-bis(1,1-dimethylethyl)-, (2R,3R)-rel- Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanone,2,3-bis(1,1-dimethylethyl)-, (2R,3R)-rel-
    • 2,3-ditert-butylcyclopropan-1-one
    • DTXSID80933125
    • Cyclopropanone, 2,3-bis(1,1-dimethylethyl)-, trans-
    • 2,3-DI-TERT-BUTYLCYCLOPROPAN-1-ONE
    • 14743-58-9
    • Cyclopropanone, 2,3-bis(1,1-dimethylethyl)-trans-
    • Inchi: 1S/C11H20O/c1-10(2,3)7-8(9(7)12)11(4,5)6/h7-8H,1-6H3
    • InChI Key: ALHNARUUWHUXKU-UHFFFAOYSA-N
    • SMILES: O=C1C(C(C)(C)C)C1C(C)(C)C

Computed Properties

  • Exact Mass: 168.1515
  • Monoisotopic Mass: 168.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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